Cas no 1252988-83-2 (4-Iodoisothiazolo[5,4-b]pyridin-3-amine)

• Product Name: 4-Iodoisothiazolo[5,4-b]pyridin-3-amine
• CAS No: 1252988-83-2
• MF: C₆H₄IN₃S
• MW: 277.085531234741
• CID: 4828369
• Update Time: 2025-10-28

4-Iodoisothiazolo[5,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Iodoisothiazolo[5,4-b]pyridin-3-amine
• AK502561

• Inchi： 1S/C6H4IN3S/c7-3-1-2-9-6-4(3)5(8)10-11-6/h1-2H,(H2,8,10)
• InChI Key： XVJJRDHVRXKISL-UHFFFAOYSA-N
• SMILES： IC1C=CN=C2C=1C(N)=NS2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 1.9
• Topological Polar Surface Area: 80

Additional information on 4-Iodoisothiazolo[5,4-b]pyridin-3-amine

Comprehensive Overview of 4-Iodoisothiazolo[5,4-b]pyridin-3-amine (CAS No. 1252988-83-2)

4-Iodoisothiazolo[5,4-b]pyridin-3-amine (CAS No. 1252988-83-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the isothiazolo[5,4-b]pyridine family, a class of fused-ring systems known for their diverse biological activities. The presence of an iodine substituent at the 4-position and an amine group at the 3-position makes this molecule a valuable intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 4-Iodoisothiazolo[5,4-b]pyridin-3-amine has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel kinase inhibitors and antimicrobial agents. The compound's iodine moiety also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis.

The synthesis of 4-Iodoisothiazolo[5,4-b]pyridin-3-amine typically involves multi-step procedures, starting from readily available pyridine derivatives. Key steps include cyclization to form the isothiazole ring, followed by iodination to introduce the iodine atom. The compound's purity and stability are critical for its applications, and advanced analytical techniques like HPLC and NMR are employed to ensure quality control.

From a pharmacological perspective, 4-Iodoisothiazolo[5,4-b]pyridin-3-amine has shown promise in preliminary studies targeting cancer therapy and neurodegenerative diseases. Its ability to modulate specific enzyme pathways makes it a candidate for further investigation in precision medicine. Additionally, its agrochemical potential is being explored, particularly in the development of pesticides with improved efficacy and environmental safety.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are well-documented, making it a reliable choice for industrial and academic research. Its molecular weight and logP values align with the Lipinski's Rule of Five, suggesting favorable drug-likeness characteristics. These attributes have spurred interest in its use for high-throughput screening and combinatorial chemistry.

In the context of green chemistry, efforts are underway to optimize the synthesis of 4-Iodoisothiazolo[5,4-b]pyridin-3-amine to reduce waste and energy consumption. Researchers are exploring catalytic methods and solvent-free reactions to enhance sustainability. This aligns with the growing emphasis on eco-friendly practices in chemical manufacturing.

For those seeking custom synthesis or bulk quantities of 4-Iodoisothiazolo[5,4-b]pyridin-3-amine, several specialized suppliers offer tailored solutions. The compound is typically available in research-grade quantities, with options for GMP-compliant production for pharmaceutical applications. Its safety data and handling guidelines are provided to ensure compliance with regulatory standards.

In summary, 4-Iodoisothiazolo[5,4-b]pyridin-3-amine (CAS No. 1252988-83-2) is a versatile and promising compound with broad applications in medicinal chemistry, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions for global challenges in health and sustainability.